Cas no 1443303-32-9 (4-n-Butoxy-2,6-dimethylbenzyl alcohol)
4-n-Butoxy-2,6-dimethylbenzyl alcohol Chemical and Physical Properties
Names and Identifiers
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- 4-n-Butoxy-2,6-dimethylbenzyl alcohol
- (4-Butoxy-2,6-dimethylphenyl)methanol
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- MDL: MFCD22372919
- Inchi: 1S/C13H20O2/c1-4-5-6-15-12-7-10(2)13(9-14)11(3)8-12/h7-8,14H,4-6,9H2,1-3H3
- InChI Key: XGPHKUXRLNTIDY-UHFFFAOYSA-N
- SMILES: O(CCCC)C1C=C(C)C(CO)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 158
- XLogP3: 3
- Topological Polar Surface Area: 29.5
4-n-Butoxy-2,6-dimethylbenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427859-1 g |
4-n-Butoxy-2,6-dimethylbenzyl alcohol |
1443303-32-9 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB427859-5 g |
4-n-Butoxy-2,6-dimethylbenzyl alcohol |
1443303-32-9 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB427859-1g |
4-n-Butoxy-2,6-dimethylbenzyl alcohol; . |
1443303-32-9 | 1g |
€519.60 | 2025-02-17 | ||
| abcr | AB427859-5g |
4-n-Butoxy-2,6-dimethylbenzyl alcohol; . |
1443303-32-9 | 5g |
€1720.40 | 2025-02-17 | ||
| Aaron | AR01FDT4-500mg |
4-n-Butoxy-2,6-dimethylbenzyl alcohol |
1443303-32-9 | 95% | 500mg |
$419.00 | 2025-02-17 | |
| abcr | AB427859-250mg |
4-n-Butoxy-2,6-dimethylbenzyl alcohol; . |
1443303-32-9 | 250mg |
€285.70 | 2025-02-17 | ||
| Ambeed | A422500-1g |
(4-Butoxy-2,6-dimethylphenyl)methanol |
1443303-32-9 | 97% | 1g |
$270.0 | 2024-04-23 |
4-n-Butoxy-2,6-dimethylbenzyl alcohol Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-n-Butoxy-2,6-dimethylbenzyl alcohol
Exploring 4-n-Butoxy-2,6-dimethylbenzyl alcohol (CAS No. 1443303-32-9): Properties, Applications, and Industry Insights
4-n-Butoxy-2,6-dimethylbenzyl alcohol (CAS No. 1443303-32-9) is a specialized organic compound gaining attention in pharmaceutical intermediates, fragrance synthesis, and fine chemical applications. Its unique molecular structure, featuring a butoxy group and dimethylbenzyl backbone, offers versatile reactivity, making it valuable for researchers and industrial chemists. This article delves into its properties, synthesis methods, and emerging trends aligned with sustainability and green chemistry.
The compound’s nomenclature highlights key functional groups: the 4-n-butoxy substituent enhances solubility in non-polar solvents, while the 2,6-dimethylbenzyl alcohol moiety contributes to steric hindrance, influencing selectivity in reactions. Such characteristics are critical for optimizing synthetic pathways, a topic frequently searched in AI-driven retrosynthesis tools and computational chemistry platforms. Researchers often query "CAS 1443303-32-9 solubility" or "4-n-butoxy-2,6-dimethylbenzyl alcohol synthesis," reflecting demand for practical data.
In the fragrance industry, 4-n-Butoxy-2,6-dimethylbenzyl alcohol serves as a precursor for musk-like odorants due to its aromatic stability. With rising consumer interest in sustainable perfumery, this compound’s potential for biodegradable derivatives aligns with trends like "green fragrance ingredients"—a hot topic in cosmetic science forums. Its low volatility also makes it suitable for long-lasting formulations, addressing queries such as "non-volatile alcohol in perfumes."
From a regulatory standpoint, the compound’s safety profile is under scrutiny, particularly in REACH compliance and OECD guidelines. Laboratories prioritize "1443303-32-9 SDS" searches to ensure handling protocols meet global standards. Notably, its non-hazardous classification (when pure) simplifies logistics compared to restricted analogs, a detail often overlooked in chemical procurement discussions.
Technological advancements further elevate its relevance. For instance, flow chemistry techniques now enable scalable production of 4-n-Butoxy-2,6-dimethylbenzyl alcohol with reduced waste—a response to the "continuous processing in fine chemicals" trend. Patents analyzing its use in liquid crystal materials or UV stabilizers also highlight cross-industry potential, catering to searches like "CAS 1443303-32-9 applications."
To conclude, 4-n-Butoxy-2,6-dimethylbenzyl alcohol exemplifies how niche chemicals bridge academic research and industrial innovation. By addressing high-search-volume themes—sustainable synthesis, regulatory compliance, and multifunctional applications—this overview aims to enhance visibility for stakeholders navigating the evolving fine chemical landscape.
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